N-(4-chloro-2-fluorophenyl)-2-[8-[methyl(propyl)amino]-3-oxo[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl]acetamide

• IUPAC Name: N-(4-chloro-2-fluorophenyl)-2-[8-[methyl(propyl)amino]-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide
• InChI: InChI=1S/C17H18ClFN6O2/c1-3-7-23(2)15-16-22-25(17(27)24(16)8-6-20-15)10-14(26)21-13-5-4-11(18)9-12(13)19/h4-6,8-9H,3,7,10H2,1-2H3,(H,21,26)
• InChI Key: GQPRXPGWPSBRPR-UHFFFAOYSA-N
• Canonical SMILES: CCCN(C)C1=NC=CN2C1=NN(C2=O)CC(=O)NC3=C(C=C(C=C3)Cl)F
• Molecular Formula: C17H18ClFN6O2
• Molecular Weight: 392.8 g/mol

Description

N-(4-chloro-2-fluorophenyl)-2-[8-[methyl(propyl)amino]-3-oxo[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl]acetamide is a useful research compound. Its molecular formula is C17H18ClFN6O2 and its molecular weight is 392.82. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

1,2,4-triazolo[3,4-b][1,3,4]thiadiazines have shown promise as potential anticancer agents. Researchers have explored their cytotoxic effects against various cancer cell lines. . Investigating the compound’s mechanism of action and its impact on tumor growth could provide valuable insights for cancer therapy.

Antimicrobial Properties

The compound has demonstrated antimicrobial activity against bacteria and fungi. . Further research could explore its efficacy against other pathogens and mechanisms of action.

Treatment of Multifunctional Diseases

The compound’s structure–activity relationship is critical for drug design and development. In silico pharmacokinetic and molecular modeling studies can provide insights into its behavior in biological systems.

Mechanism of Action

Target of Action

Compounds containing the 1,2,4-triazole ring, such as this one, are known to interact with a variety of enzymes and receptors, showing versatile biological activities .

Mode of Action

It’s known that triazole compounds can make specific interactions with different target receptors due to their hydrogen bond accepting and donating characteristics . This allows them to bind readily in the biological system .

Biochemical Pathways

Triazole derivatives have been shown to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects . These activities suggest that the compound may interact with multiple biochemical pathways.

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for similar compounds . These studies can provide insights into the compound’s bioavailability and its potential impact on the body.

Result of Action

It’s known that triazole compounds can exhibit significant biological activities, including antiviral and antimicrobial effects . For instance, some compounds reduced the number of plaques by 25% at relatively high concentrations .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. It’s worth noting that the development of new antibacterial agents is an ongoing process to combat multidrug-resistant pathogens .